Sucrose-epichlorohydrin copolymer

• Molecular Formula: C15H27ClO12
• Molecular Weight: 434.82 g/mol
• InChI: InChI=1S/C12H22O11.C3H5ClO/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12;4-1-3-2-5-3/h4-11,13-20H,1-3H2;3H,1-2H2/t4-,5-,6-,7-,8+,9-,10+,11-,12+;/m1./s1
• InChIKey: IACFXVUNKCXYJM-AKSHDPDZSA-N

Sucrose-Epichlorohydrin Copolymer: Procurement Baseline

Sucrose-epichlorohydrin copolymer, widely supplied under the trade name Ficoll™ (primarily PM400) or as generic Polysucrose 400 (CAS 26873-85-8), is a synthetic, non-ionic, highly branched hydrophilic polymer formed by copolymerizing sucrose with epichlorohydrin . It yields a compact, near-spherical, neutral sphere architecture with a weight-average molecular weight typically ranging from 300,000 to 500,000 Da (nominal 400,000 Da) . The copolymer is predominantly employed as a density gradient centrifugation medium for isolating eukaryotic cells, organelles, and viruses, as a macromolecular crowder for studying protein liquid-liquid phase separation (LLPS), and as an inert probe in glomerular permeability research . This guide isolates verifiable, comparator-backed differentiation points to support evidence-based procurement decisions against the most frequently considered alternatives.

Density gradient isolation of eukaryotic cells, organelles, and viruses

Macromolecular crowding agent for protein LLPS studies

Near-spherical probe for glomerular permeability research

Sucrose-Epichlorohydrin Copolymer: Why Generic Substitution Fails

Although sucrose-epichlorohydrin copolymer is chemically a single polymer class, its performance-critical attributes—molecular conformation (near-spherical vs. random coil), molecular-weight distribution, long-term dry-state hydrolytic stability, and separation efficiency in cell isolation—diverge markedly from its closest comparators. Dextrans are linear, flexible random coils that exhibit different glomerular sieving coefficients and polydispersity; Percoll is a silica-colloid composite with distinct osmolarity and cytotoxicity profiles; sucrose is a small, membrane-permeant osmolyte that collapses density gradients; and even branded Ficoll™ PM400 shows a vendor-dependent shelf-life range. Consequently, equating any generic polysucrose product or in-class alternative to a fully specified, lot-characterized sucrose-epichlorohydrin copolymer without direct comparative data risks protocol failure, reduced cell viability, or irreproducible crowding experiments [1][2].

Dextran substitution

Random-coil conformation vs. near-spherical Ficoll may shift sieving behavior and glomerular clearance coefficients; polydispersity profiles differ.

Percoll substitution

Silica-colloid composite introduces distinct osmolarity and potential cytotoxicity; reported hMSC progenitor recovery is lower.

Sucrose substitution

Small, membrane-permeant osmolyte collapses density gradients and compromises post-separation viability through osmotic shock.

• [1] Laurent, T.C. and Granath, K.A. (1967). Fractionation of dextran and ficoll by chromatography on sephadex G-200. Biochimica et Biophysica Acta, 136(2), 191-198. View Source
• [2] Chang, Y. et al. (2009). The efficiency of Percoll and Ficoll density gradient media in the isolation of marrow derived human mesenchymal stem cells with osteogenic potential. Chang Gung Medical Journal, 32(3), 264-275. View Source

Sucrose-Epichlorohydrin Copolymer: Evidence Comparison Guide

Molecular Weight Distribution: Ficoll vs. Dextran

In a foundational comparative fractionation study, sucrose-epichlorohydrin copolymer (Ficoll) and dextran were both chromatographed on Sephadex G-200. The Ficoll fractions spanned a molecular weight range of 7·10³ to 95·10³, whereas dextran fractions were confined to 11·10³ to 63·10³. Dextran fractions exhibited weight-average to number-average molecular weight ratios (M̄_w/M̄_n) of 1.05–1.08, reflecting lower polydispersity, while Ficoll displayed inherently broader dispersity characteristic of its highly branched structure [1]. This broader molecular-weight range directly influences both hydrodynamic radius distribution and sieving behavior, making Ficoll suitable for applications where a near-spherical probe with defined but broader size heterogeneity is acceptable or desired.

MW Distribution vs. Dextran

Head-to-head

Ficoll spans 7·10³–95·10³; dextran 11·10³–63·10³. Polydispersity broader for Ficoll.

Broader size heterogeneity supports gradient applications requiring defined but wider probe distribution.

Lot-specific CoA review recommended; exact M̄w/M̄n not reported for Ficoll.

Evidence Dimension	Molecular weight range and polydispersity (M̄_w/M̄_n)
Target Compound Data	Ficoll fractions: 7·10³ to 95·10³; polydispersity broader than dextran (exact M̄_w/M̄_n not reported for Ficoll in this study)
Comparator Or Baseline	Dextran fractions: 11·10³ to 63·10³; M̄_w/M̄_n = 1.05–1.08
Quantified Difference	Ficoll spans a ~13.6-fold wider upper molecular weight limit (95·10³ vs. 63·10³) and extends to a lower minimum (7·10³ vs. 11·10³)
Conditions	Gel filtration on Sephadex G-200; molecular weights estimated by gel chromatography and sedimentation data

Why This Matters

Users requiring a gradient medium or crowding agent with a broader, more heterogeneous size distribution should directly compare lot-specific Certificates of Analysis to ensure alignment with the original Ficoll characterization, rather than assuming dextran is an equivalent substitute.

• [1] Laurent, T.C. and Granath, K.A. (1967). Fractionation of dextran and ficoll by chromatography on sephadex G-200. Biochimica et Biophysica Acta, 136(2), 191-198. View Source

Conformation-Dependent Clearance: Ficoll vs. Dextran

In an isolated perfused kidney model, fractional clearance was compared for random-coil dextran versus the near-spherical sucrose-epichlorohydrin copolymer (Ficoll), with both probes standardized to an effective hydrodynamic radius of 3.6 nm (equivalent to albumin). The study revealed only a small conformational dependence of fractional clearance, indicating that the compact, spherical architecture of Ficoll produces sieving behavior distinct from the flexible, random-coil dextran at identical hydrodynamic radii. The osmotic stress exerted by plasma albumin concentrations was shown to be minor for dextran, further differentiating the clearance dynamics [1]. This conformational difference is critical for renal physiology studies where rigid-sphere behavior is required to model albumin sieving.

Conformational Clearance

Head-to-head

At hydrodynamic radius 3.6 nm, Ficoll (spherical) shows small conformational dependence vs. dextran (random coil) clearance in perfused kidney.

Ficoll preferred when rigid-sphere volumetric exclusion models albumin sieving.

Conformational bias alters clearance measurements; dextran not a direct substitute.

Evidence Dimension	Fractional clearance dependence on molecular conformation at matched hydrodynamic radius
Target Compound Data	Ficoll (spherical): small conformational dependence; clearance behavior consistent with rigid-sphere model
Comparator Or Baseline	Dextran (random coil): clearance behavior consistent with flexible-chain permeability
Quantified Difference	Conformational dependence of fractional clearance is small but directionally distinct between the two probes at hydrodynamic radius = 3.6 nm
Conditions	Isolated perfused kidney; probes standardized by effective hydrodynamic radii via gel exclusion chromatography

Why This Matters

For glomerular permeability and macromolecular transport studies, substituting dextran for Ficoll introduces conformational bias that alters clearance measurements, making Ficoll the preferred probe when rigid-sphere volumetric exclusion is the target parameter.

• [1] Smit, M.F., Pratt, L.M. and Comper, W.D. (1996). Conformational dependence of the fractional clearance of dextran and Ficoll. Nephrology, 2(5), 355-360. View Source

Ficoll vs. Percoll: hMSC Isolation Efficiency

In a direct comparative study isolating human mesenchymal stem cells (hMSCs) from bone marrow, sucrose-epichlorohydrin copolymer (Ficoll) density gradient methodology yielded a colony-forming efficiency of 119 ± 69 CFU-F/ALP⁺ per dish, significantly outperforming the Percoll gradient methodology, which yielded 46 ± 35 CFU-F/ALP⁺ per dish (p < 0.01). The Ficoll group also exhibited significantly higher percentages of CD166⁺/CD34⁻, CD90⁺/CD34⁻, SH3⁺/CD34⁻, and CD105⁺/CD34⁻ cells. Notably, average colony size, alkaline phosphatase positivity rate, and subsequent differentiation capacity did not differ between groups, indicating that the Ficoll advantage is in initial progenitor recovery rather than qualitative stem cell properties [1].

hMSC Colony Efficiency

Reported

119 ± 69 vs. 46 ± 35 CFU-F/ALP⁺ per dish (p < 0.01)

Reported higher initial progenitor recovery with Ficoll over Percoll.

Colony size and differentiation capacity did not differ between groups.

Evidence Dimension	Colony-forming efficiency (CFU-F/ALP⁺ per dish)
Target Compound Data	Ficoll isolates: 119 ± 69 CFU-F/ALP⁺ per dish
Comparator Or Baseline	Percoll isolates: 46 ± 35 CFU-F/ALP⁺ per dish
Quantified Difference	~2.6-fold higher colony-forming efficiency with Ficoll (p < 0.01)
Conditions	Human bone marrow aspirates; density gradient centrifugation followed by CFU-F/ALP⁺ assay

Why This Matters

Laboratories procuring density gradient media for hMSC isolation should select sucrose-epichlorohydrin copolymer (Ficoll) over Percoll to maximize progenitor cell yield, directly reducing required bone marrow aspirate volume per experiment.

• [1] Chang, Y. et al. (2009). The efficiency of Percoll and Ficoll density gradient media in the isolation of marrow derived human mesenchymal stem cells with osteogenic potential. Chang Gung Medical Journal, 32(3), 264-275. View Source

Storage Stability: Polysucrose 400 vs. Ficoll PM400

Multiple technical datasheets for generic Polysucrose 400 report dry-powder storage stability exceeding 6 years at ambient temperature in well-sealed containers [1]. In contrast, the branded Ficoll™ PM400 technical documentation from Sigma-Aldrich specifies a shelf life of 5 years from the date of manufacture under recommended storage conditions (4–30°C) , and at least one alternative supplier reports only 2 years at room temperature . The >6-year stability claim for generic Polysucrose 400 represents a meaningful procurement advantage for laboratories that maintain long-term inventory or operate in decentralized field research settings where frequent reordering is impractical.

Storage Stability

Supplier data

Generic Polysucrose 400: >6 years dry powder; branded Ficoll PM400: 5 years (specification)

May support long-term inventory and bulk procurement planning.

Requires lot-specific documentation; accelerated stability data recommended.

Evidence Dimension	Dry-powder storage stability at ambient temperature
Target Compound Data	Generic Polysucrose 400: >6 years
Comparator Or Baseline	Branded Ficoll™ PM400 (Cytiva/Sigma): 5 years (manufacturer specification); Sorachim Ficoll 400: ≥2 years
Quantified Difference	Generic Polysucrose 400 exceeds branded Ficoll by at least 1 year (≥20% extension) and exceeds the minimum supplier claim by >4 years
Conditions	Dry powder, well-sealed containers, ambient temperature storage

Why This Matters

For procurement planning and inventory management, a >6-year shelf life reduces waste from expired stock and enables bulk purchasing with longer consumption windows, a critical factor for large-scale clinical research programs or biorepositories.

• [1] TdB Labs. Polysucrose Product Datasheet: Storage and Stability. View Source

Membrane Impermeability: Ficoll vs. Sucrose

Sucrose-epichlorohydrin copolymer (Ficoll) solutions exhibit significantly lower osmolality than sucrose solutions of comparable density, coupled with negligible membrane permeability. Manufacturer technical documentation from Sigma-Aldrich explicitly states that Ficoll 'does not penetrate biological membranes' and 'preserves functional and morphological integrity' compared to sucrose . The Stokes radius of Ficoll 400 is approximately 10 nm, substantially larger than sucrose (approximately 0.5 nm), which underlies the differential permeability . This physicochemical distinction means that cells band at lower densities in Ficoll gradients than in sucrose gradients, and membrane-bound particles are protected from osmotic shock, resulting in higher post-separation viability.

Membrane Impermeability

Class-level inference

Ficoll Stokes radius ~10 nm, does not penetrate membranes; sucrose radius ~0.5 nm, permeates.

Supports viability-dependent isolation workflows; prevents osmotic shock.

Concentration-dependent osmolality requires lot-specific review.

Evidence Dimension	Osmolality and membrane permeability at equivalent density
Target Compound Data	Ficoll: low osmolality, Stokes radius ~10 nm, does not penetrate biological membranes
Comparator Or Baseline	Sucrose: higher osmolality, Stokes radius ~0.5 nm, permeable to biological membranes
Quantified Difference	Cells band at lower density in Ficoll than in sucrose; quantitative osmolality values are concentration-dependent and should be obtained from lot-specific Certificates of Analysis
Conditions	Aqueous solutions prepared for density gradient centrifugation; comparative osmotic and permeability behavior per manufacturer technical documentation

Why This Matters

For any density gradient application where cell viability and functional integrity post-separation are critical endpoints, sucrose-epichlorohydrin copolymer (Ficoll) is mandatory over sucrose—the membrane permeability of sucrose causes osmotic damage that compromises downstream assays.

Sucrose-Epichlorohydrin Copolymer: Application Scenarios

hMSC Isolation: Ficoll over Percoll

When isolating hMSCs from bone marrow aspirates for cell therapy research or osteogenic differentiation studies, the ~2.6-fold higher colony-forming efficiency of Ficoll-based density gradients over Percoll gradients (119 ± 69 vs. 46 ± 35 CFU-F/ALP⁺ per dish, p < 0.01) directly translates to requiring less than half the aspirate volume per experimental replicate [1]. Procurement decisions should specify sucrose-epichlorohydrin copolymer (Ficoll) and reject Percoll as the default gradient medium, as the progenitor recovery advantage is both statistically significant and operationally meaningful.

Glomerular Permeability: Ficoll vs. Dextran

For isolated perfused kidney experiments or in vivo glomerular sieving coefficient measurements where macromolecular conformation must approximate albumin (hydrodynamic radius ~3.6 nm), the near-spherical architecture of sucrose-epichlorohydrin copolymer provides clearance behavior consistent with rigid-sphere volumetric exclusion, whereas dextran—a random coil—introduces conformational sieving artifacts [1]. Investigators should specify Ficoll and reject dextran when the objective is to model albumin permeability with a conformationally neutral probe.

Extended Shelf Life: Polysucrose 400 over Ficoll

For laboratories operating remote field stations, clinical biorepositories with multi-year sample collection timelines, or procurement consortia that purchase in bulk, generic Polysucrose 400 offers a documented >6-year dry-powder stability at ambient temperature, exceeding the 5-year shelf life of branded Ficoll™ PM400 by at least one year and doubling the minimum stability guarantee of some alternative suppliers [1][2]. Procurement specifications should mandate supplier documentation of lot-specific accelerated stability data rather than relying on brand reputation alone.

Cell Isolation: Ficoll over Sucrose

Any application requiring viable eukaryotic cells, organelles, or viral particles post-gradient centrifugation must use sucrose-epichlorohydrin copolymer (Ficoll), not sucrose. The copolymer's low osmolality and ~10 nm Stokes radius prevent membrane penetration, preserving functional and morphological integrity, whereas sucrose permeates membranes and causes osmotic shock, collapsing buoyant density resolution and compromising cell viability [1]. This differentiation is absolute: sucrose gradients are incompatible with viability-dependent downstream assays.

Application

Selection Property

Validation Focus

hMSC isolation research

Gradient-mediated progenitor recovery

CFU-F efficiency and surface marker validation

Glomerular permeability modeling

Conformation-dependent sieving behavior

Clearance coefficient comparison at matched hydrodynamic radius

Extended inventory / bulk procurement

Dry-state shelf-life documentation

Lot-specific accelerated stability data review

Viability-dependent cell/organelle isolation

Membrane impermeability and osmolality profile

Post-gradient viability and morphological integrity endpoints

• [1] Chang, Y. et al. (2009). The efficiency of Percoll and Ficoll density gradient media in the isolation of marrow derived human mesenchymal stem cells with osteogenic potential. Chang Gung Medical Journal, 32(3), 264-275. View Source
• [2] Smit, M.F., Pratt, L.M. and Comper, W.D. (1996). Conformational dependence of the fractional clearance of dextran and Ficoll. Nephrology, 2(5), 355-360. View Source